![molecular formula C20H24ClN3OS B2432986 N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)pivalamide hydrochloride CAS No. 1177919-28-6](/img/structure/B2432986.png)
N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)pivalamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Molecular Structure and Conformation
- The molecular structure of related compounds shows a non-planar arrangement with significant dihedral angles between benzene rings, contributing to their unique properties. These structures are often stabilized by intra- and intermolecular hydrogen bonds, influencing their biological activities (Atalay, Gerçeker, Esercİ, & Ağar, 2016).
Synthesis of Novel Derivatives
- Research has focused on synthesizing novel derivatives of similar compounds. These derivatives have been used as key synthons for producing more complex polyheterocyclic systems, highlighting their versatility in chemical synthesis (Bakhite, Al‐Sehemi, & Yamada, 2005).
Anticholinesterase Activity
- Certain derivatives exhibit anticholinesterase activity, making them potential candidates for therapeutic applications in conditions like Alzheimer’s disease. The molecular conformations and intermolecular interactions play a crucial role in their biological activity (Pietsch, Nieger, & Gütschow, 2007).
Pharmacological Applications
- Variants of this compound have been studied for their pharmacological applications, including anticonvulsant and anticancer activities. These studies provide insights into structure-activity relationships, crucial for developing new therapeutic agents (Ohkubo et al., 1996).
Antimicrobial Activities
- Derivatives have also been explored for their antimicrobial properties, indicating a broad spectrum of potential pharmacological applications. The structural diversity of these compounds allows for a variety of biological activities (Al-Romaizan, 2019).
Mechanism of Action
Target of Action
Similar compounds have been suggested to interact with a number of lipophilic amino acids .
Biochemical Pathways
Similar compounds have been observed to cause a significant and dose-dependent accumulation of cells in the g2/m phase of the cell cycle .
Result of Action
Similar compounds have been observed to cause a significant and dose-dependent accumulation of cells in the g2/m phase of the cell cycle, with a concomitant decrease of cells in the other phases of the cell cycle (especially the g0/g1 phase) .
properties
IUPAC Name |
N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,2-dimethylpropanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3OS.ClH/c1-20(2,3)19(24)22-18-16(11-21)15-9-10-23(13-17(15)25-18)12-14-7-5-4-6-8-14;/h4-8H,9-10,12-13H2,1-3H3,(H,22,24);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZIYZRPDMVZMRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(C2=C(S1)CN(CC2)CC3=CC=CC=C3)C#N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.